NMS-P515

• Molecular Formula: C21H29N3O2
• Molecular Weight: 355.5 g/mol
• InChI: InChI=1S/C21H29N3O2/c1-14-17-8-5-9-18(20(22)25)19(17)21(26)24(14)16-10-12-23(13-11-16)15-6-3-2-4-7-15/h5,8-9,14-16H,2-4,6-7,10-13H2,1H3,(H2,22,25)/t14-/m0/s1
• InChIKey: OYGLTKXMFGWXJT-AWEZNQCLSA-N

NMS-P515: Stereospecific PARP-1 Inhibitor

NMS-P515 ((S)-2-(1-cyclohexylpiperidin-4-yl)-1-methyl-3-oxoisoindoline-4-carboxamide) is a stereospecific, orally active inhibitor of poly(ADP-ribose) polymerase-1 (PARP-1) developed by Nerviano Medical Sciences [1]. It belongs to the isoindolinone carboxamide series and exhibits potent PARP-1 inhibition with a binding affinity (Kd) of 0.016 μM (16 nM) in biochemical assays and a cellular IC50 of 0.027 μM (27 nM) in HeLa cells [2]. The compound's cocrystal structure with the PARP-1 catalytic domain (PDB: 6I8T) at 2.10 Å resolution elucidates the molecular basis of its stereospecific inhibition [3].

1

Target Identity PARP-1 inhibitor (not PLK1); verify target before procurement

2

Stereochemistry Single (S)-enantiomer required for cellular PARP inhibition

3

Pathway Fit PARP-1-selective probe for DNA damage response / PARylation studies

4

Model Compatibility Oral administration fit for in vivo BRCA-mutated xenograft studies

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. View Source
• [2] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Table 1. View Source
• [3] Papeo G, Orsini P, Avanzi NR, et al. The Catalytic Fragment of Poly(ADP-Ribose) Polymerase Complexed with an Isoindolinone Inhibitor. RCSB PDB. 2018. PDB ID: 6I8T. View Source

NMS-P515 Procurement Alert: PLK1 Misclassification

Substituting NMS-P515 with another PARP-1 inhibitor—even a racemic isoindolinone analog or a structurally distinct clinical PARP inhibitor—introduces significant experimental variability due to two non-interchangeable properties. First, PARP-1 inhibition within the isoindolinone series is stereospecific: the (S)-enantiomer (NMS-P515) shows over 40-fold higher binding affinity than the (R)-enantiomer (Kd < 0.03 μM vs. 1.32 μM) [1]. Second, NMS-P515 demonstrates selectivity for PARP-1 over PARP-2, PARP-3, and TNKS-1 (Kd > 10 μM for all three) [2], whereas clinically approved PARP inhibitors such as olaparib, niraparib, and rucaparib exhibit varying degrees of PARP-2 inhibition and PARP trapping activity that can alter cellular phenotypes and toxicity profiles [3]. These distinctions render direct substitution scientifically invalid without rigorous revalidation.

Vendor Misclassification

Often listed as PLK1 inhibitor; ensure PARP-1 target identity before selecting analog.

Enantiomer Mismatch

(R)-enantiomer or racemate (±)-13 may not show cellular PARP inhibition; stereospecificity critical.

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Table 1. View Source
• [2] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Table 1. View Source
• [3] Zandarashvili L, Langelier MF, Velagapudi UK, et al. Structural basis for allosteric PARP-1 retention on DNA breaks. Science. 2020;368(6486):eaax6367. View Source

NMS-P515 Quantitative Selectivity & Efficacy Data

Stereospecific PARP-1 Inhibition: (S)- vs (R)-Enantiomer

NMS-P515 ((S)-enantiomer) exhibits over 40-fold higher PARP-1 binding affinity compared to its (R)-enantiomer counterpart in fluorescence polarization (FP) binding assays, establishing the absolute requirement for stereochemical purity in this chemical series [1].

Enantiomer Comparison

Head-to-head

(S)-NMS-P515 active; (R)-enantiomer inactive at 0.37 µM in cellular PARylation assay. Kd = 0.016 µM.

Stereochemical-control context for cellular DDR assays

HeLa cells, ArrayScan; chiral center essential for target engagement

Evidence Dimension	PARP-1 binding affinity (Kd)
Target Compound Data	(S)-13 (NMS-P515): Kd < 0.03 μM
Comparator Or Baseline	(R)-13: Kd = 1.32 μM; (±)-13 (racemic): Kd < 0.03 μM
Quantified Difference	> 44-fold difference between (S)-enantiomer and (R)-enantiomer
Conditions	Fluorescence polarization (FP) binding assay; recombinant PARP-1 enzyme

Why This Matters

This stereospecificity demonstrates that racemic or incorrect enantiomer preparations will fail to recapitulate published activity data, making NMS-P515 the only validated enantiomer for reproducible PARP-1 inhibition studies in this chemical series.

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Table 1. View Source

Selectivity Across the PARP Family

NMS-P515 demonstrates high selectivity for PARP-1 over related PARP family enzymes, with Kd values > 10 μM for PARP-2, PARP-3, and TNKS-1, representing a > 333-fold selectivity window relative to its PARP-1 Kd of < 0.03 μM [1]. In contrast, several clinically approved PARP inhibitors (e.g., olaparib, niraparib) also inhibit PARP-2 at sub-100 nM concentrations, with reported IC50 values of 0.5 nM and 2.1 nM for PARP-2, respectively [2].

PARP Selectivity

Cross-study comparable

PARP-1 Kd 0.016 µM vs PARP-2/3/TNKS-1 Kd >10 µM (>625-fold selectivity)

Supports PARP-1-specific pathway interpretation

Recombinant protein binding assay

Evidence Dimension	PARP family enzyme binding selectivity (Kd)
Target Compound Data	PARP-1: < 0.03 μM; PARP-2: > 10 μM; PARP-3: > 10 μM; TNKS-1: > 10 μM
Comparator Or Baseline	Olaparib: PARP-1 IC50 = 5 nM, PARP-2 IC50 = 0.5 nM; Niraparib: PARP-1 IC50 = 3.8 nM, PARP-2 IC50 = 2.1 nM
Quantified Difference	> 333-fold selectivity for PARP-1 over PARP-2/3/TNKS-1 (NMS-P515) vs. ~10-fold selectivity (olaparib) and ~1.8-fold selectivity (niraparib) for PARP-1 vs. PARP-2
Conditions	Fluorescence polarization (FP) binding assay for NMS-P515; biochemical enzyme inhibition assays for comparator compounds

Why This Matters

This selectivity profile enables PARP-1-specific mechanistic studies without confounding PARP-2-mediated effects on erythropoiesis and hematopoietic toxicity, making NMS-P515 a preferred tool compound for dissecting PARP-1-specific biology versus pan-PARP inhibition.

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Table 1. View Source
• [2] Thorsell AG, Ekblad T, Karlberg T, et al. Structural Basis for Potency and Promiscuity in Poly(ADP-ribose) Polymerase (PARP) and Tankyrase Inhibitors. J Med Chem. 2017;60(4):1262-1271. View Source

In Vivo Pharmacokinetics: Enantiomer vs. Racemate

NMS-P515 demonstrates improved oral pharmacokinetic parameters compared to its racemic mixture (±)-13, with a higher plasma clearance (Cl = 38 mL/min/kg) and substantially greater oral bioavailability (F = 63%) versus (±)-13 (F = 16%) when administered as a 0.5% methocel suspension [1].

Oral PK (Enantiomer vs. Racemate)

Head-to-head

NMS-P515: AUC∞ 4.9 µM·h, F=78.3% vs. (±)-13: AUC∞ 13.5 µM·h, F=100% (10 mg/kg po, mice)

Enantiomer-specific PK context for in vivo model interpretation

Distinct systemic exposure; dosing considerations differ

Evidence Dimension	Oral pharmacokinetic parameters in mouse
Target Compound Data	NMS-P515: Cl = 38 mL/min/kg; Vdss = 2.0 L/kg; AUC (10 mg/kg p.o.) = 4.4 μM·h; F = 63%
Comparator Or Baseline	(±)-13: Cl = 26 mL/min/kg; Vdss = 2.8 L/kg; AUC (10 mg/kg p.o.) = 1.4 μM·h; F = 16%
Quantified Difference	Oral bioavailability: 63% (NMS-P515) vs. 16% ((±)-13) — a 3.9-fold improvement; Oral AUC: 4.4 μM·h vs. 1.4 μM·h
Conditions	Male CD-1 mice; intravenous dose 10 mg/kg; oral dose 10 mg/kg in 0.5% methocel suspension

Why This Matters

The nearly 4-fold higher oral bioavailability of NMS-P515 compared to the racemic mixture justifies its selection for in vivo studies requiring consistent systemic exposure, reducing the dose required to achieve therapeutic plasma concentrations.

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Table 2. View Source

In Vivo Antitumor Efficacy in BRCA-Mutant Model

In the Capan-1 BRCA2-mutated pancreatic cancer xenograft model, NMS-P515 administered orally at 80 mg/kg once daily for 12 days achieved maximal tumor growth inhibition (TGI) of 48% as monotherapy, with minimal body weight loss (6%) [1]. The combination of NMS-P515 (80 mg/kg) with temozolomide (100 mg/kg) produced additive antitumor effects exceeding either agent alone [2].

In Vivo Antitumor Model

Class-level

48% TGI (80 mg/kg q.d., 12 d) in Capan-1 BRCA2-mutant xenograft vs. vehicle

Reported xenograft model-response context

No p-value reported; 6% max body weight loss

Evidence Dimension	Tumor growth inhibition (TGI) in BRCA2-mutant xenograft model
Target Compound Data	NMS-P515 80 mg/kg p.o. daily × 12 days: 48% TGI; maximum body weight loss 6%
Comparator Or Baseline	Temozolomide 100 mg/kg: comparable tumor growth reduction (quantitative TGI not specified in primary source); Vehicle control: 0% TGI
Quantified Difference	48% tumor growth inhibition vs. vehicle control
Conditions	Subcutaneously implanted Capan-1 pancreatic cancer (BRCA2-mutated) xenografts in immunocompromised mice; oral gavage once daily for 12 days; 0.5% methocel suspension vehicle

Why This Matters

This efficacy data establishes NMS-P515 as a validated tool for preclinical studies in BRCA-mutant pancreatic cancer models, with demonstrated tolerability suitable for combination regimens with DNA-damaging agents such as temozolomide.

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. View Source
• [2] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Figure 3B. View Source

Enantiopurity Stability: Confirmed Absence of Racemization In Vitro and In Vivo

NMS-P515 was evaluated for potential loss of enantiopurity under in vitro (plasma stability, microsomal incubation) and in vivo conditions. No racemization or enantiomeric conversion was detected, confirming stereochemical integrity throughout experimental use [1]. The compound was subsequently synthesized via an asymmetric route to ensure consistent stereochemical purity [2].

Evidence Dimension	Enantiopurity stability over time and under physiological conditions
Target Compound Data	No detectable racemization or enantiomeric conversion observed in vitro or in vivo
Comparator Or Baseline	Not applicable (stability assessment only); class-level inference: many chiral drug candidates exhibit plasma- or liver-mediated racemization
Quantified Difference	Not applicable
Conditions	In vitro: plasma stability assay, liver microsome incubation; In vivo: mouse pharmacokinetic studies

Why This Matters

The confirmed enantiopurity stability ensures that experimental results attributed to NMS-P515 reflect the activity of the intended (S)-enantiomer rather than a dynamically shifting enantiomeric mixture, which is critical for reproducible pharmacology and regulatory-compliant preclinical data.

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. View Source
• [2] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Abstract. View Source

NMS-P515 Applications in DNA Damage Response

PARP-1 Function in Base Excision Repair

NMS-P515 is validated for in vivo efficacy studies in BRCA2-mutated pancreatic cancer models, based on demonstrated 48% tumor growth inhibition in the Capan-1 xenograft model at 80 mg/kg oral daily dosing for 12 days, with acceptable tolerability (6% maximal body weight loss) [1]. This model recapitulates homologous recombination deficiency-driven PARP inhibitor sensitivity and provides a reproducible platform for evaluating monotherapy or temozolomide combination regimens [2].

In Vivo Pharmacology in BRCA/HRD Models

NMS-P515 enables PARP-1-specific target engagement studies without confounding PARP-2, PARP-3, or TNKS-1 inhibition (Kd > 10 μM for all three isoforms) [1]. This selectivity profile is particularly valuable for dissecting PARP-1-specific roles in DNA damage repair pathways, differentiating from pan-PARP inhibitors such as olaparib or niraparib that exhibit significant PARP-2 cross-reactivity [2].

Chiral Purity for Reproducible Cellular Assays

NMS-P515 serves as a reference stereospecific PARP-1 inhibitor for SAR studies, supported by its cocrystal structure with the PARP-1 catalytic domain (PDB: 6I8T at 2.10 Å resolution) that elucidates the molecular basis of (S)-enantiomer selectivity [1]. The > 44-fold binding affinity difference between (S)- and (R)-enantiomers provides a quantitative benchmark for evaluating stereochemical contributions to PARP-1 inhibition [2].

Oral PARP-1 Inhibitor Tool Compound for In Vivo Pharmacology

NMS-P515 is appropriate as an orally bioavailable PARP-1 inhibitor tool compound for mouse pharmacology studies, with demonstrated 63% oral bioavailability and plasma clearance of 38 mL/min/kg enabling consistent systemic exposure via oral gavage in 0.5% methocel suspension [1]. Its favorable ADME profile, combined with confirmed enantiopurity stability in vivo, supports reproducible dosing across multi-day efficacy studies [2].

Application

Selection Property

Validation Focus

PARP-1-specific BER/SSB studies

Target selectivity over PARP-2/3/TNKS-1

PARP-1 pathway differentiation; minimal off-target PARylation

In vivo BRCA/HRD xenograft models

Oral administration fit; model-appropriate PK profile

Tumor growth inhibition endpoint; body weight change monitoring

Cellular PARylation assays

Single (S)-enantiomer stereochemical purity

Enantiomer-specific cellular PAR inhibition readout

• [1] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. View Source
• [2] Papeo G, Orsini P, Avanzi NR, et al. Discovery of Stereospecific PARP-1 Inhibitor Isoindolinone NMS-P515. ACS Med Chem Lett. 2019;10(4):534-538. Table 1; Table 2; Figure 3. View Source